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Compound of Interest

Compound Name: N,N-Dimethylsulfamide-d6

Cat. No.: B563673 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety and handling of

N,N-Dimethylsulfamide-d6. This document is intended for professionals in research, science,

and drug development who utilize deuterated compounds. It consolidates available safety data,

outlines best practices for handling, and provides experimental protocols and visualizations to

ensure the integrity of the compound and the safety of laboratory personnel.

Introduction
N,N-Dimethylsulfamide-d6 is the deuterated form of N,N-Dimethylsulfamide, where the six

hydrogen atoms on the methyl groups have been replaced with deuterium. This isotopic

labeling is a valuable tool in pharmaceutical research, particularly in metabolic studies, due to

the kinetic isotope effect, which can alter the metabolic fate of a molecule.[1] The stronger

carbon-deuterium bond compared to the carbon-hydrogen bond can lead to increased

metabolic stability, a longer drug half-life, and potentially a better safety profile.[1] However, the

unique properties of deuterated compounds necessitate specialized handling and storage to

maintain their chemical and isotopic purity.

Compound Identification and Properties
A clear identification of N,N-Dimethylsulfamide-d6 and its non-deuterated counterpart is

crucial for accessing the correct safety information.
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Identifier N,N-Dimethylsulfamide-d6 N,N-Dimethylsulfamide

CAS Number 1189689-95-9[2][3][4] 3984-14-3[2][3]

Molecular Formula C₂D₆H₂N₂O₂S[2] C₂H₈N₂O₂S[5]

Molecular Weight 130.20 g/mol [4] 124.17 g/mol [5]

Appearance White to Off-White Solid[6] Data not available

Melting Point 89-91°C[6] Data not available

Storage Temperature -20°C[3][6] Data not available

Solubility
Slightly soluble in Acetone,

DMSO, and Methanol[6]
Data not available

Note: Due to the limited availability of a comprehensive Safety Data Sheet (SDS) for N,N-
Dimethylsulfamide-d6, some data from the non-deuterated form is used for reference and

should be considered as an approximation.

Hazard Identification and Safety Precautions
The primary hazards associated with N,N-Dimethylsulfamide-d6 are related to skin and eye

irritation. It is imperative to handle this compound with appropriate personal protective

equipment and in a controlled laboratory environment.

GHS Hazard Classification
Hazard Class Hazard Statement

Skin Irritation H315: Causes skin irritation

Skin Sensitization H317: May cause an allergic skin reaction

Eye Irritation H319: Causes serious eye irritation

Precautionary Statements
A summary of key precautionary statements for handling N,N-Dimethylsulfamide-d6 is

provided below.
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Category Precautionary Statement

Prevention
P280: Wear protective gloves/protective

clothing/eye protection/face protection.

Response

P302 + P352: IF ON SKIN: Wash with plenty of

water. P305 + P351 + P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. P332 + P317: If skin

irritation occurs: Get medical help.

Storage
Store at -20°C in a dry, well-ventilated place.[3]

[6]

Disposal

P501: Dispose of contents/container in

accordance with

local/regional/national/international regulations.

Handling and Storage of Deuterated Compounds
The handling and storage of deuterated compounds like N,N-Dimethylsulfamide-d6 require

specific protocols to prevent isotopic dilution and degradation. The primary risks are exposure

to atmospheric moisture, which can lead to hydrogen-deuterium (H-D) exchange, and improper

storage temperatures.[1][7]

General Handling Workflow
The following diagram illustrates a general workflow for the safe handling of deuterated

compounds.
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Preparation

Handling

Storage

Acclimatize to Room Temperature

Prepare Inert Atmosphere (Glove Box/Nitrogen Stream)

Prevent Condensation

Accurately Weigh Compound

Minimize Moisture Exposure

Dissolve in Appropriate Solvent

Transfer to Reaction or Storage Vessel

Seal Container Tightly

Store at Recommended Temperature (-20°C)
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General workflow for handling deuterated compounds.
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Risks Associated with Handling Deuterated Compounds
This diagram outlines the key risks and mitigation strategies when working with deuterated

compounds.

Risks

Mitigation Strategies

Deuterated Compound Integrity

Atmospheric Moisture Improper Temperature Light Exposure Incorrect pH

Inert Atmosphere (N2, Ar)

Prevents H-D Exchange

Cold Storage (-20°C)

Prevents Degradation

Amber Vials/Darkness

Prevents Photodegradation

Neutral pH Solvents

Prevents Catalyzed Exchange

Click to download full resolution via product page

Risks and mitigation for deuterated compounds.

Experimental Protocols
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Adherence to detailed experimental protocols is essential for both safety and the validity of

experimental results.

Personal Protective Equipment (PPE)
A risk assessment should always be conducted before handling N,N-Dimethylsulfamide-d6.

The following PPE is recommended based on the available safety information:

PPE Type Specification

Eye Protection Chemical safety goggles or face shield.

Hand Protection Chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection
Laboratory coat, long pants, and closed-toe

shoes.

Respiratory Protection

Use in a well-ventilated area or under a fume

hood. A respirator may be required for large

quantities or if dust is generated.[8]

Preparation of Stock Solutions
This protocol outlines a general procedure for preparing a stock solution of a deuterated

compound.

Objective: To accurately prepare a stock solution of N,N-Dimethylsulfamide-d6 while

maintaining its isotopic and chemical integrity.

Materials:

N,N-Dimethylsulfamide-d6

Appropriate high-purity solvent (e.g., Methanol, DMSO)

Calibrated analytical balance

Class A volumetric flasks
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Pipettes

Amber glass vials with PTFE-lined caps

Inert gas source (Nitrogen or Argon)

Procedure:

Acclimatization: Allow the sealed container of N,N-Dimethylsulfamide-d6 to equilibrate to

room temperature for at least 30 minutes before opening to prevent condensation.[7]

Inert Atmosphere: If possible, perform all manipulations in a glove box or under a gentle

stream of dry inert gas.[7]

Weighing: Accurately weigh the desired amount of the compound using a calibrated

analytical balance.

Dissolution: Quantitatively transfer the weighed compound to a volumetric flask. Add a small

amount of the chosen solvent to dissolve the solid completely.

Dilution: Once dissolved, dilute the solution to the mark with the solvent.

Mixing: Cap the flask and mix thoroughly by inverting it multiple times.

Storage: Transfer the stock solution to a labeled amber vial with a PTFE-lined cap and store

at -20°C.[6][9]

First Aid Measures
In case of exposure to N,N-Dimethylsulfamide-d6, the following first aid measures should be

taken.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b563673?utm_src=pdf-body
https://www.benchchem.com/pdf/Best_practices_for_handling_and_storing_deuterated_standards.pdf
https://www.benchchem.com/pdf/Best_practices_for_handling_and_storing_deuterated_standards.pdf
https://m.chemicalbook.com/ProductChemicalPropertiesCB01565412_EN.htm
https://www.benchchem.com/pdf/Best_Practices_for_Storing_and_Handling_Deuterated_Internal_Standards_A_Technical_Guide.pdf
https://www.benchchem.com/product/b563673?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563673?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Measures

Inhalation
Move the person to fresh air. If breathing is

difficult, seek medical attention.[8]

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. If skin irritation or a rash occurs, seek

medical advice.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

Ingestion
Rinse mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.

Conclusion
The safe and effective use of N,N-Dimethylsulfamide-d6 in a research and development

setting hinges on a thorough understanding of its potential hazards and the implementation of

stringent handling and storage protocols. While a comprehensive Safety Data Sheet

specifically for the deuterated compound is not readily available, the information for the non-

deuterated analogue, combined with general best practices for handling deuterated

compounds, provides a solid foundation for safe laboratory practices. Researchers must

prioritize the prevention of skin and eye contact and take meticulous care to avoid isotopic

dilution through exposure to moisture. By adhering to the guidelines outlined in this technical

guide, scientists can ensure both the integrity of their research and a safe working

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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